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Compound of Interest

Compound Name: FMF-04-159-2

Cat. No.: B15584324 Get Quote

Technical Support Center: FMF-04-159-2
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address challenges related to the handling and stability of FMF-04-159-2 in solution.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving FMF-04-159-2?

A1: The recommended solvent for creating a stock solution of FMF-04-159-2 is high-quality,

anhydrous Dimethyl Sulfoxide (DMSO).[1][2][3][4] It is soluble up to 100 mM in DMSO. For

cellular assays, further dilution in aqueous media is required.

Q2: My FMF-04-159-2 precipitated out of solution. What should I do?

A2: Precipitation can occur, especially when diluting a DMSO stock solution into an aqueous

buffer. If you observe precipitation, gentle warming and/or sonication can help redissolve the

compound.[1] It is also crucial to use newly opened, anhydrous DMSO for the initial stock

solution, as hygroscopic DMSO can negatively impact solubility.[1]

Q3: What are the recommended storage conditions for FMF-04-159-2 solutions?

A3: Stock solutions of FMF-04-159-2 in DMSO should be stored at -20°C for long-term use (up

to 1 year) or -80°C (up to 2 years).[1][2] For short-term storage (days to weeks), 0-4°C is

acceptable.[2] Avoid repeated freeze-thaw cycles.
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Q4: Is FMF-04-159-2 stable in aqueous solutions?

A4: While FMF-04-159-2 is soluble in DMSO, its stability in aqueous solutions for extended

periods may be limited. For cell-based assays, it is recommended to prepare fresh dilutions

from the DMSO stock solution for each experiment.

Q5: What is the mechanism of action of FMF-04-159-2?

A5: FMF-04-159-2 is a potent and covalent inhibitor of Cyclin-Dependent Kinase 14 (CDK14).

[1][5][6] It also shows activity against other TAIRE family kinases (CDK16, CDK17, CDK18) and

has a reversible off-target activity against CDK2.[5] Its covalent binding to CDK14 is sustained

even after washout.[5]
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Problem Possible Cause Recommended Solution

Precipitation upon dilution in

aqueous media

Low aqueous solubility of FMF-

04-159-2.

- Increase the percentage of

organic co-solvent (e.g.,

DMSO) in the final solution, if

compatible with your

experimental system.- Use a

formulation with solubilizing

agents like PEG300 and

Tween-80 for in vivo studies.

[1]- Prepare dilutions

immediately before use.-

Vortex thoroughly after dilution.

Cloudy or hazy solution
The compound has not fully

dissolved.

- Gently warm the solution

(e.g., in a 37°C water bath) for

a short period.- Use a

sonicator to aid dissolution.[1]-

Ensure the initial stock solution

in DMSO is completely clear

before further dilution.

Inconsistent experimental

results

Degradation of FMF-04-159-2

in solution or multiple freeze-

thaw cycles of the stock

solution.

- Aliquot the DMSO stock

solution into smaller, single-

use volumes to avoid repeated

freeze-thaw cycles.- Prepare

fresh working solutions from

the stock for each experiment.-

Store stock solutions at the

recommended temperature

(-20°C or -80°C).[1][2]
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Parameter Value Solvent/Condition Source

Molecular Weight 683.01 g/mol -

Solubility
≥ 100 mg/mL (146.41

mM)
DMSO [1]

100 mM DMSO

20 mM Ethanol

Soluble Acetonitrile [3]

≥ 2.08 mg/mL (3.05

mM)

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

[1]

≥ 2.08 mg/mL (3.05

mM)

10% DMSO, 90%

Corn Oil
[1]

Storage (Stock

Solution)
-80°C 2 years [1]

-20°C 1 year [1][2]

0 - 4°C
Short term (days to

weeks)
[2]

Experimental Protocols
Protocol for Preparing FMF-04-159-2 Stock Solution (10 mM in DMSO)

Pre-treatment: Allow the vial of FMF-04-159-2 powder to equilibrate to room temperature

before opening to prevent moisture condensation.

Solvent Addition: Use a new, unopened bottle of anhydrous DMSO. To prepare a 10 mM

stock solution, add the appropriate volume of DMSO to the vial. For example, to 1 mg of

FMF-04-159-2 (MW: 683.01), add 146.4 µL of DMSO.

Dissolution: Vortex the solution thoroughly. If necessary, gently warm the vial or sonicate until

the solution is clear and all solid has dissolved.
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Storage: Aliquot the stock solution into single-use tubes and store at -20°C or -80°C.

Visualizations
Stock Solution Preparation

Working Solution Preparation

Start: FMF-04-159-2 Powder

Equilibrate vial to room temperature

Add anhydrous DMSO to desired concentration (e.g., 10 mM)

Vortex / Sonicate / Gentle Warming

Is the solution clear?

No

Aliquot into single-use tubes

Yes

Store at -20°C or -80°C

Thaw one aliquot of stock solution

Dilute stock solution in appropriate cell culture medium or buffer

Use immediately in experiment
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Click to download full resolution via product page

Caption: Workflow for preparing stable FMF-04-159-2 solutions.
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Caption: Inhibition of CDK14 by FMF-04-159-2 leads to G2/M cell cycle arrest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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